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Cat. No.: B044018 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Iodoethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with iodoethane
(ethyl iodide) and outlines detailed safety precautions and procedures for its handling in a

laboratory setting. The information is intended for professionals in research, science, and drug

development to ensure safe and compliant use of this chemical.

Chemical and Physical Properties
Iodoethane is a colorless, flammable liquid that decomposes upon exposure to air and light,

turning yellow or reddish due to the formation of dissolved iodine.[1] It is a stable chemical but

is incompatible with strong bases, magnesium, and strong oxidizing agents.[2]

Table 1: Physical and Chemical Properties of Iodoethane
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Property Value Reference

Chemical Formula C₂H₅I [1]

Molar Mass 155.97 g/mol [3][4]

Appearance Colorless liquid [1]

Odor Characteristic [3]

Density 1.940 g/mL at 25 °C [1]

Melting Point -111.10 °C to -108 °C [1][3][4]

Boiling Point 69-73 °C [2][4]

Solubility in Water
0.4 g/100ml at 20 °C (slow

decomposition)
[3][4]

Vapor Density 5.38 (vs air) [4]

Vapor Pressure 100 mmHg at 18 °C [4]

Refractive Index n20/D 1.513 [2][4]

Hazards Identification
Iodoethane is a hazardous substance with multiple risk factors. It is crucial to understand

these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classifications for Iodoethane
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Hazard Class Category

Flammable Liquids 3

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Respiratory Sensitization 1

Skin Sensitization 1

Germ Cell Mutagenicity 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Source:[5][6][7]

Health Hazards:

Harmful if swallowed or inhaled.[6][7][8]

Causes skin and serious eye irritation.[5][7][9][10]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5][6][7][10]

May cause an allergic skin reaction.[5][6][9][10]

May cause respiratory irritation.[5][7][9][10]

Suspected of causing genetic defects.[5][7][10]

The substance may have effects on the central nervous system, liver, kidney, lungs, and

thyroid.[5][9]

Fire and Explosion Hazards:

Flammable liquid and vapor.[6] Vapors are heavier than air and may spread along floors,

forming explosive mixtures with air at elevated temperatures.[9]
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Vapors may travel to a source of ignition and flash back.[7][10]

Containers may explode when heated.[7][10][11]

Combustion products include carbon monoxide, carbon dioxide, and hydrogen iodide.[7][9]

[10][11]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

iodoethane.

Handling
Work under a chemical fume hood.[9]

Avoid breathing vapors or mists.[5][6][9]

Avoid contact with skin, eyes, and clothing.[7][10]

Keep away from open flames, hot surfaces, and sources of ignition.[5][7][9][10]

Use non-sparking tools and take precautionary measures against static discharge.[6][9]

Do not eat, drink, or smoke when using this product.[5][6][10]

Wash hands and face thoroughly after handling.[5][9][10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9][10]

Keep away from heat, sparks, and flame.[7][10]

Protect from direct sunlight, moisture, and air.[2][7][8][10] Iodoethane should be stored in

the presence of copper powder to avoid rapid decomposition.[1]

Store locked up or in an area accessible only to qualified or authorized persons.[9]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling iodoethane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles. A

face shield may also be required.

Skin Protection
Chemical-resistant gloves (e.g., Viton®, Butyl

rubber). Long-sleeved clothing and a lab coat.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[7][10] A filter respirator for organic

gases and vapors adapted to the airborne

concentration of the substance is

recommended.[5]

Source:[5][6][7][9][10]

Experimental Protocols: General Handling
Procedure
The following diagram outlines a general workflow for safely handling iodoethane in a

laboratory setting.
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General Workflow for Handling Iodoethane

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather Materials & Spill Kit

Transfer Iodoethane

Proceed to handling

Perform Reaction

Monitor Reaction

Decontaminate Glassware

Reaction complete

Dispose of Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: General workflow for handling iodoethane.
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Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures
Table 4: First Aid for Iodoethane Exposure

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[7][9][10] If

not breathing, give artificial respiration.[7][8] Call

a physician or poison control center.[9][10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes.[7][8][9] Consult a physician if irritation

persists.[7][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[7]

[8][9][10] Call an ophthalmologist.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth.[5][10]

Immediately make victim drink water (two

glasses at most).[9] Never give anything by

mouth to an unconscious person.[8] Call a

physician or poison control center immediately.

[10]

Spill and Leak Procedures
Minor Spills:

Remove all ignition sources.[6][11]

Ensure adequate ventilation.[9][11]
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Absorb spill with inert material (e.g., vermiculite, sand, or earth).[5][6][11]

Collect in a suitable, closed container for disposal.[7][8][10]

Major Spills:

Evacuate the danger area.[9]

Alert emergency personnel.

Prevent entry into waterways, sewers, basements, or confined areas.

Wear self-contained breathing apparatus and full protective gear.[10][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][10] Water mist may be used to cool closed containers.[7][10]

Unsuitable Extinguishing Media: No information available.[10]

Specific Hazards: Vapors can form explosive mixtures with air and may travel to an ignition

source and flash back.[7][10][11] Containers may explode when heated.[7][10][11]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7][10][11]

Toxicity Data
Table 5: Acute Toxicity of Iodoethane
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Route Species Value Reference

Oral LD50 Rat 330 mg/kg [10]

Inhalation LC50 Rat
65 mg/L (0.5h) or

65,000 mg/m³/30min
[3][10][11]

Intraperitoneal LD50 Rat 330 mg/kg [11]

Intraperitoneal LD50 Mouse 560 mg/kg [11]

Subcutaneous LD50 Mouse 1000 mg/kg [11]

Disposal Considerations
Dispose of iodoethane and contaminated materials in accordance with federal, state, and local

environmental regulations. Waste must be disposed of as hazardous waste.[7][8][10] Do not let

the product enter drains.[8][9]

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the hazards of iodoethane
and the required safety precautions.
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Iodoethane Hazard and Precaution Relationship

Hazards

Precautions

Flammable

Proper Storage

requires

Safe Handling

requires

Toxic/Harmful

Use PPE

requires

Ventilation

requires

Emergency Plan

requires

Irritant

requires

Sensitizer

requires

Mutagen

requires

Click to download full resolution via product page

Caption: Iodoethane hazard and precaution relationship.

This guide is intended to provide comprehensive safety information for handling iodoethane.

Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult

with your institution's environmental health and safety department for any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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